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Proper Disposal of MRS2179 Tetrasodium: A
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B15570002

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is a critical component of laboratory operations. This guide
provides detailed procedures for the proper disposal of MRS2179 tetrasodium, a selective
P2Y1 receptor antagonist. Due to the absence of a specific Safety Data Sheet (SDS) for the
tetrasodium salt, a conservative approach is recommended, treating the compound as a
chemical waste to be managed through institutional environmental health and safety (EHS)

protocols.

Summary of Key Information

The following table summarizes essential data for MRS2179 tetrasodium, compiled from
supplier information and analogous compounds. This information should be considered when
preparing for its disposal.
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Property

Data

Chemical Name

2'-Deoxy-N6-methyladenosine 3',5'-

bisphosphate tetrasodium salt

Molecular Formula Ci11H13NsO9P2Na4
Molecular Weight 513.16 g/mol
Solubility Soluble in water (up to 50 mM)

Known Hazards (Ammonium Salt)

Not classified as hazardous. Slightly hazardous
for water. Avoid allowing undiluted product or
large quantities to reach ground water, water

course, or sewage system.[1]

Storage

Store at -20°C.

Experimental Protocols: Disposal Procedures

The recommended disposal protocol for MRS2179 tetrasodium is based on standard

laboratory chemical waste management practices. This procedure is designed to minimize risk

to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling MRS2179 tetrasodium, ensure appropriate PPE is worn, including:

o Safety glasses or goggles

o Laboratory coat

o Chemical-resistant gloves

Step 2: Waste Collection

» Solid Waste: Collect any solid MRS2179 tetrasodium waste, including empty vials or

containers with residual powder, in a designated and clearly labeled chemical waste

container.
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e Aqueous Solutions: Collect all aqueous solutions containing MRS2179 tetrasodium in a
separate, sealed, and clearly labeled container for aqueous chemical waste. Do not dispose
of solutions down the drain.

o Contaminated Materials: Any materials, such as pipette tips, weighing paper, or absorbent
pads, that have come into contact with MRS2179 tetrasodium should be disposed of in the
solid chemical waste container.

Step 3: Labeling of Waste Containers
All waste containers must be labeled with the following information:
e The words "Hazardous Waste" or "Chemical Waste" as per your institution's guidelines.

e The full chemical name: "MRS2179 tetrasodium (2'-Deoxy-N6-methyladenosine 3',5'-
bisphosphate tetrasodium salt)".

e The concentration and volume of the waste.

e The date of accumulation.

o The name of the principal investigator or laboratory contact.
Step 4: Storage of Chemical Waste

Store the labeled waste containers in a designated satellite accumulation area (SAA) within the
laboratory. Ensure the storage area is secure and away from incompatible materials.

Step 5: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the chemical waste. Follow their specific procedures for waste collection and
documentation.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
MRS2179 tetrasodium.
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Caption: Disposal workflow for MRS2179 tetrasodium.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of MRS2179 tetrasodium, contributing to a secure and environmentally responsible
research environment. Always consult your institution's specific chemical hygiene and waste
disposal plans for complete guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

